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Compound of Interest

Compound Name: 2,3,5-Trimethylpyrazine-d9

Cat. No.: B12421382

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2,3,5-Trimethylpyrazine-d9, a deuterated analogue of 2,3,5-

Trimethylpyrazine.

2,3,5-Trimethylpyrazine-d9 is the deuterium-labeled version of 2,3,5-Trimethylpyrazine.[1]

While specific disposal information for the deuterated form is not readily available, the disposal

procedures should be based on the hazardous properties of the parent compound, 2,3,5-

Trimethylpyrazine. This compound is classified as a flammable liquid and vapor, is harmful if

swallowed, and can cause skin and eye irritation.[2][3][4][5] Therefore, 2,3,5-
Trimethylpyrazine-d9 should be treated as hazardous chemical waste.

Hazard Identification and Classification
A thorough understanding of the hazards associated with 2,3,5-Trimethylpyrazine is the first

step in safe disposal.
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Hazard Class Classification Precautionary Statements

Flammable Liquid Category 3

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking. Keep container

tightly closed. Use explosion-

proof

electrical/ventilating/lighting

equipment.[2][5]

Acute Oral Toxicity Category 4

Harmful if swallowed. Do not

eat, drink or smoke when using

this product. Rinse mouth.[2]

[4]

Skin Irritation Category 2
Causes skin irritation. Wear

protective gloves.[4]

Eye Irritation Category 2A

Causes serious eye irritation.

Wear eye protection/face

protection.[4][5]

Specific target organ toxicity —

single exposure

Category 3 (Respiratory

system)

May cause respiratory

irritation. Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area.[4]

Personal Protective Equipment (PPE)
Before handling 2,3,5-Trimethylpyrazine-d9 for disposal, ensure the following personal

protective equipment is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.
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Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhalation,

use a NIOSH-approved respirator.

Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of 2,3,5-
Trimethylpyrazine-d9.

Start: Unused or Waste
2,3,5-Trimethylpyrazine-d9

Wear Appropriate PPE

Segregate Waste

Label Waste Container

Store Temporarily in
Designated Area

Arrange for Hazardous
Waste Pickup

End: Proper Disposal by
Licensed Facility

Click to download full resolution via product page
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Disposal workflow for 2,3,5-Trimethylpyrazine-d9.

Step-by-Step Disposal Protocol
1. Waste Segregation:

Do not mix 2,3,5-Trimethylpyrazine-d9 waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office.

Keep it separate from non-hazardous waste.

2. Containerization:

Use a designated, leak-proof, and chemically compatible waste container. The container

should have a secure screw-on cap.

Do not use containers that previously held incompatible materials, such as strong oxidizing

agents or strong acids.[2]

If the original container is used for waste accumulation, ensure it is in good condition.

3. Labeling:

Clearly label the waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "2,3,5-Trimethylpyrazine-d9"

The associated hazards (e.g., "Flammable," "Toxic")

The accumulation start date

The name of the principal investigator or lab group

4. Temporary Storage:

Store the sealed waste container in a designated, well-ventilated, and cool location, away

from sources of ignition such as heat, sparks, and open flames.[2][3]
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The storage area should be a satellite accumulation area (SAA) approved by your

institution's EHS department.

Ensure the storage area is secure and accessible only to authorized personnel.

5. Arranging for Disposal:

Contact your institution's EHS office or the designated hazardous waste management

provider to schedule a pickup.

Follow their specific procedures for waste pickup requests.

Do not pour 2,3,5-Trimethylpyrazine-d9 down the drain or dispose of it in the regular trash.

[6]

Spill and Emergency Procedures
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.[6]

Control Ignition Sources: Remove all sources of ignition from the area.[2]

Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite

to contain the spill. Do not use combustible materials such as sawdust.[3]

Collect the Waste: Carefully collect the absorbed material using spark-proof tools and place

it in a labeled, sealable container for disposal as hazardous waste.[2][3]

Decontaminate: Clean the spill area thoroughly.

Seek Medical Attention: If there is any contact with skin or eyes, flush immediately with

plenty of water for at least 15 minutes and seek medical attention.[3] If inhaled, move to

fresh air. If swallowed, rinse the mouth with water and seek immediate medical attention.[4]

Disclaimer: The information provided here is a general guide. Always consult your institution's

specific waste disposal policies and procedures, as well as local, state, and federal regulations,
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to ensure full compliance. Your institution's Environmental Health and Safety (EHS) office is the

primary resource for guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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